BE“GHE Foundational & Exploratory

Check Availability & Pricing

The Role of Dicyclohexyl Ketone in Fragrance
Formulations: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488

For Researchers, Scientists, and Drug Development Professionals

Dicyclohexyl ketone (CAS No. 119-60-8), also known as dicyclohexylmethanone, is a
synthetic fragrance ingredient valued for its unique olfactory profile. This technical guide
provides a comprehensive analysis of its chemical properties, its function in perfumery, and a
review of the available (though limited) safety and toxicological data. The information is
presented to aid researchers and professionals in understanding the characteristics and safety
considerations of this compound.

Chemical and Physical Properties

Dicyclohexyl ketone is a solid at room temperature with a chemical formula of C13H220. A
summary of its key physical and chemical properties is provided in Table 1.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1670488?utm_src=pdf-interest
https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/product/b1670488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Weight 194.31 g/mol [1]

Appearance (-:olc-)rless- to light yellow clear 2]
liquid/solid

Boiling Point 266.4 °C at 760 mmHg [3]

Melting Point 57 °C [4]

Density 0.986 g/mL at 25 °C [4]

Refractive Index 1.485 at 20 °C

Flash Point 123.4°C

Vapor Pressure 0.00868 mmHg at 25°C

Solubility Sparingly soluble in water

Olfactory Profile and Use in Fragrances

Dicyclohexyl ketone is utilized in the fragrance industry for its distinct scent profile. While
specific quantitative data on its odor threshold is not readily available in the reviewed literature,
it is generally characterized by a sweet, fruity odor. The concentration of dicyclohexyl ketone
in fragrance compositions can range from 0.1% to over 20% by weight, depending on the
desired olfactory effect and the other ingredients in the formulation. In consumer products such
as soaps, detergents, and lotions, the concentration is typically lower.

Safety and Toxicological Assessment

The available safety data for dicyclohexyl ketone is limited. A comprehensive safety
assessment by the Research Institute for Fragrance Materials (RIFM) or an opinion from the
Scientific Committee on Consumer Safety (SCCS) specifically for dicyclohexyl ketone was
not identified in the public domain. However, a safety assessment for the broader category of
alkyl cyclic ketones by the RIFM Expert Panel concluded that these materials do not present a
safety concern at current levels of use as fragrance ingredients. This conclusion was based on
the group's low acute toxicity, lack of genotoxicity, and low potential for skin sensitization.
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A Material Safety Data Sheet (MSDS) for dicyclohexyl ketone indicates that no data is
available for many toxicological endpoints, including skin corrosion/irritation, serious eye
damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and
reproductive toxicity. It is noted as being poisonous by the intravenous route. High doses in rats
have been shown to cause toxic effects, including mortality and developmental effects.

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated
cyclohexanone (a related cyclic ketone) and found no safety concern at current levels of intake
when used as a flavoring agent. While not directly applicable to dicyclohexyl ketone, this
provides some context for the safety of related structures.

Skin Sensitization

While no specific skin sensitization studies on dicyclohexyl ketone were found, the RIFM
assessment of alkyl cyclic ketones suggests a low sensitization potential for this class of
compounds. The Adverse Outcome Pathway (AOP) for skin sensitization provides a framework
for understanding how a chemical can lead to this adverse effect.

Click to download full resolution via product page
Adverse Outcome Pathway for Skin Sensitization.
Experimental Protocol: Local Lymph Node Assay (LLNA) (OECD TG 429)

The LLNA is a standard in vivo method for assessing the skin sensitization potential of a
substance.

e Animals: Typically, female CBA/J mice are used.

o Test Substance Preparation: The test substance is prepared in a suitable vehicle (e.g.,
acetone/olive oil) at a minimum of three concentrations. A vehicle control and a positive
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control are also included.

o Application: 25 pL of the test substance, vehicle, or positive control is applied to the dorsal
surface of each ear of the mice for three consecutive days.

o Proliferation Measurement: On day 5, mice are injected intravenously with 3H-methyl
thymidine. After a set time, the draining auricular lymph nodes are excised.

o Data Analysis: The incorporation of 3H-methyl thymidine is measured. A Stimulation Index
(SI) is calculated by dividing the mean proliferation in each test group by the mean
proliferation in the vehicle control group. An Sl of > 3 is considered a positive result,
indicating sensitization potential.

Genotoxicity

No specific genotoxicity data for dicyclohexyl ketone was found. The RIFM assessment for
the broader group of alkyl cyclic ketones indicated a lack of genotoxicity based on a battery of
tests, including bacterial and mammalian cell assays.

Experimental Protocol: In Vitro Mammalian Cell Micronucleus Test (OECD TG 487)
This assay is used to detect the potential of a substance to induce chromosomal damage.

e Cell Culture: A suitable mammalian cell line (e.g., human peripheral blood lymphocytes,
CHO, or TK6 cells) is used.

o Exposure: Cells are exposed to at least three concentrations of the test substance, with and
without metabolic activation (S9), for a short period (3-6 hours) followed by a recovery
period, or for a longer period (1.5-2 normal cell cycles) without a recovery period.

e Harvest and Staining: Cells are harvested, and slides are prepared and stained to visualize
micronuclei.

e Scoring: At least 2000 cells per concentration are scored for the presence of micronuclei.

» Data Analysis: The frequency of micronucleated cells is compared between treated and
control cultures. A statistically significant, dose-dependent increase in micronucleated cells
indicates a positive result.
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In Vitro Micronucleus Assay Workflow

Cell Seeding Test Substance Exposure Cell Harvest Slide Preparation & Staining Microscopic Analysis @

Click to download full resolution via product page

Workflow for the In Vitro Micronucleus Assay.

Phototoxicity

No phototoxicity data for dicyclohexyl ketone was identified. A RIFM safety assessment of the
related compound 2-cyclohexylcyclohexanone concluded it is not expected to be phototoxic or
photoallergenic based on its UV/Vis absorption spectrum. A similar approach would be
necessary for dicyclohexyl ketone.

Olfactory Receptor Signhaling

The specific olfactory receptors that bind to dicyclohexyl ketone and the subsequent signaling
pathways have not been elucidated in the available literature. In general, the binding of an
odorant to an olfactory receptor (a G-protein coupled receptor) in an olfactory sensory neuron
initiates a signaling cascade.

General Olfactory Signaling Pathway

ctivation cAMP Production on Ct

Click to download full resolution via product page

A Generalized Olfactory Signaling Cascade.

Conclusion
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Dicyclohexyl ketone is a valuable fragrance ingredient with a desirable sweet, fruity scent.
While it is used in a variety of consumer products, there is a notable lack of publicly available,
specific toxicological data for this compound. The safety assessment of the broader alkyl cyclic
ketone group by RIFM suggests a low order of toxicity. However, for a comprehensive risk
assessment, further studies on dicyclohexyl ketone, particularly in the areas of skin
sensitization, genotoxicity, and phototoxicity, following established OECD guidelines, would be
beneficial. Further research into its olfactory receptor interactions would also provide valuable
insights for the fragrance and sensory science fields. Professionals in research and drug
development should exercise caution and consider the available data on related compounds
when evaluating the safety of dicyclohexyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

